Cas no 4638-83-9 (1-Cyclohexene-1-propanoic acid, 4-(1-methylethyl)-)

• Product Name: 1-Cyclohexene-1-propanoic acid, 4-(1-methylethyl)-
• CAS No: 4638-83-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1517537
• PubChem ID: 21396673
• Update Time: 2025-04-21

1-Cyclohexene-1-propanoic acid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-propanoic acid, 4-(1-methylethyl)-
• [p-Menth-1-en-7-yl]-essigsaeure
• 3-(4-isopropylcyclohex-1-enyl)propanoic acid
• SCHEMBL11670327
• DA-25160
• 4638-83-9

• Inchi： 1S/C12H20O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3,9,11H,4-8H2,1-2H3,(H,13,14)
• InChI Key： YUISXEPWCYTDQH-UHFFFAOYSA-N
• SMILES： OC(CCC1=CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 37.3